Methyl 5-(tetradecyloxy)thiophene-2-carboxylate

• CAS No.: 62071-12-9
• Molecular Formula: C20H34O3S
• Molecular Weight: 354.5 g/mol
• IUPAC Name: methyl 5-tetradecoxythiophene-2-carboxylate
• InChI: InChI=1S/C20H34O3S/c1-3-4-5-6-7-8-9-10-11-12-13-14-17-23-19-16-15-18(24-19)20(21)22-2/h15-16H,3-14,17H2,1-2H3
• InChI Key: QQZUEQZSRTVTFT-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCOC1=CC=C(S1)C(=O)OC

Description

Methyl 5-(tetradecyloxy)thiophene-2-carboxylate is a useful research compound. Its molecular formula is C20H34O3S and its molecular weight is 354.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 10.6 g of (0.031 mole) of 5-tetradecyloxy-2-thiophene carboxylic acid, 200 ml of acetone, and 4.3 g (0.031 mole) of potassium carbonate is stirred at room temparature after which 3.9 g (0.031 mole) of dimethyl sulfate is added. The mixture is stirred with heating for about 21/2 hours during which time 10 ml of methanol is added. The mixture is then diluted with 100 ml of acetone and filtered. The filtrate is evaporated to dryness to give 5-tetradecyloxy-2-thiophene carboxylic acid methyl ester.